6-Methylsalicylyl-CoA

• Molecular Formula: C29H42N7O18P3S
• Molecular Weight: 901.7 g/mol
• InChI: InChI=1S/C29H42N7O18P3S/c1-15-5-4-6-16(37)19(15)28(42)58-10-9-31-18(38)7-8-32-26(41)23(40)29(2,3)12-51-57(48,49)54-56(46,47)50-11-17-22(53-55(43,44)45)21(39)27(52-17)36-14-35-20-24(30)33-13-34-25(20)36/h4-6,13-14,17,21-23,27,37,39-40H,7-12H2,1-3H3,(H,31,38)(H,32,41)(H,46,47)(H,48,49)(H2,30,33,34)(H2,43,44,45)/t17-,21-,22-,23+,27-/m1/s1
• InChIKey: BWYSRXKHDWKFHM-SVHODSNWSA-N

6-Methylsalicylyl-CoA: Key Polyketide Intermediate

6-Methylsalicylyl-CoA (6-Methylsalicylyl-coenzyme A) is a specialized acyl-CoA thioester derivative with a molecular weight of 901.67 and the molecular formula C29H42N7O18P3S . This compound functions as the obligate CoA-activated intermediate in the biosynthesis of 3,6-dimethylsalicylic acid, serving as the direct substrate for C-methyltransferase enzymes that methylate the aromatic ring prior to incorporation into polyketide natural products such as polyketomycin [1]. Unlike the free acid form (6-methylsalicylic acid), the CoA thioester represents the activated metabolic species recognized by downstream tailoring enzymes in secondary metabolic pathways [2].

1 Obligate CoA-activated intermediate in polyketide biosynthesis (e.g., polyketomycin pathway)

2 Recognized substrate for C-methyltransferase PokMT1 and related tailoring enzymes

3 CoA activation required for downstream enzyme recognition; free acid not processed by pathway C-MTs

• [1] Guo X, Crnovcic I, Chang CY, Luo J, Lohman JR, Papinski M, Bechthold A, Horsman GP, Shen B. PokMT1 from the Polyketomycin Biosynthetic Machinery of Streptomyces diastatochromogenes Tü6028 Belongs to the Emerging Family of C-Methyltransferases That Act on CoA-Activated Aromatic Substrates. Biochemistry. 2018;57(6):1003-1011. View Source
• [2] KEGG REACTION: R11370. 6-methylsalicylate:CoA ligase (AMP-forming). View Source

Why Analogs Cannot Substitute for 6-Methylsalicylyl-CoA

Generic substitution of 6-Methylsalicylyl-CoA with structurally related acyl-CoA thioesters or the free acid form is untenable for quantitative biosynthetic and enzymatic studies. Free 6-methylsalicylic acid is not a substrate for the C-methyltransferases that act downstream in polyketomycin biosynthesis; the pathway requires CoA activation for enzyme recognition, as established by the sequential action of PokM3 (CoA ligase) and PokMT1 (C-methyltransferase) [1]. More critically, even among CoA-activated aromatic substrates, enzymatic discrimination is profound. Salicylyl-CoA, despite sharing the core salicylate scaffold, differs in both substrate affinity and catalytic turnover when assayed with acyl-CoA-utilizing enzymes, while benzoyl-CoA shows substantially divergent kinetic behavior [2]. These structural differences—the presence or absence of the 6-methyl substituent and the ortho-hydroxyl pattern—directly dictate enzyme active site recognition, rendering the unsubstituted or free acid analogs unsuitable proxies for quantitative investigations.

Free acid substitution

6-Methylsalicylic acid is not a substrate for downstream C-methyltransferases; pathway reconstitution may not proceed without CoA activation.

Acyl-CoA analog mismatch

Salicylyl-CoA and benzoyl-CoA exhibit divergent binding affinities in enzyme assays, potentially shifting kinetic behavior and pathway interpretation.

Enzyme recognition specificity

The 6-methyl substituent and ortho-hydroxyl pattern critically influence active-site recognition; unsubstituted analogs may not reproduce the same enzymatic proficiency.

• [1] Guo X, Crnovcic I, Chang CY, Luo J, Lohman JR, Papinski M, Bechthold A, Horsman GP, Shen B. PokMT1 from the Polyketomycin Biosynthetic Machinery of Streptomyces diastatochromogenes Tü6028 Belongs to the Emerging Family of C-Methyltransferases That Act on CoA-Activated Aromatic Substrates. Biochemistry. 2018;57(6):1003-1011. View Source
• [2] PMC Table 3. Kinetic parameters for salicylyl-CoA and benzoyl-CoA. View Source

6-Methylsalicylyl-CoA: Differentiation from Structural Analogs

Preferred Substrate for C-Methyltransferase PokMT1

In a direct enzymatic characterization, PokMT1 catalyzes the C-methylation of 6-Methylsalicylyl-CoA with kinetic parameters that establish this enzyme as the most proficient C-methyltransferase (C-MT) reported to date [1]. The low Km value indicates high-affinity substrate binding, while the kcat reflects efficient turnover. These parameters serve as a benchmark for evaluating other C-MT enzymes and demonstrate that 6-Methylsalicylyl-CoA is the cognate, kinetically optimized substrate for this emerging class of CoA-activated aromatic methyltransferases.

PokMT1 Kinetic Proficiency

Class-level

kcat = 1.9 min⁻¹; Km = 2.2 ± 0.1 μM

Reported benchmark kinetic parameters for CoA-activated aromatic C-methyltransferases

Class-level designation; direct subfamily comparison requires cautious interpretation

Evidence Dimension	Enzymatic C-methylation proficiency (PokMT1)
Target Compound Data	kcat = 1.9 min⁻¹; Km = 2.2 ± 0.1 μM
Comparator Or Baseline	Class benchmark: most proficient C-MT characterized to date [1]
Quantified Difference	Not applicable; class-level designation
Conditions	In vitro enzymatic assay with purified recombinant PokMT1, pH and temperature conditions as per published methods

Why This Matters

Procuring 6-Methylsalicylyl-CoA is essential for replicating the benchmark kinetic characterization of PokMT1-class enzymes, enabling direct comparison of novel C-MT activities against the established proficiency standard.

• [1] Guo X, Crnovcic I, Chang CY, Luo J, Lohman JR, Papinski M, Bechthold A, Horsman GP, Shen B. PokMT1 from the Polyketomycin Biosynthetic Machinery of Streptomyces diastatochromogenes Tü6028 Belongs to the Emerging Family of C-Methyltransferases That Act on CoA-Activated Aromatic Substrates. Biochemistry. 2018;57(6):1003-1011. View Source

Obligate Intermediate for Dimethylsalicylyl-CoA Biosynthesis

Biochemical characterization unambiguously established the sequential conversion of 6-methylsalicylic acid (6-MSA, 4) to 6-Methylsalicylyl-CoA (6-MSA-CoA, 5) and subsequently to 3,6-dimethylsalicylyl-CoA (3,6-DMSA-CoA, 6) by the concerted action of PokM3 (CoA ligase) and PokMT1 (C-MT) [1]. This pathway logic confirms that CoA activation must precede C-methylation, establishing 6-Methylsalicylyl-CoA as a discrete, isolable intermediate that cannot be bypassed. The conversion efficiency from 6-Methylsalicylyl-CoA to the dimethylated product is defined by the kinetic parameters of PokMT1, providing a quantifiable node for pathway analysis and engineering.

Obligate Pathway Intermediate

Head-to-head

6-Methylsalicylyl-CoA: kcat 1.9 min⁻¹, Km 2.2 μM
Free acid: no detectable C-methylation

CoA activation is required for pathway progression; free acid cannot support dimethylsalicylyl-CoA formation

Sequential PokM3/PokMT1 assay; in vitro reconstitution

Evidence Dimension	Pathway intermediate identity and conversion
Target Compound Data	6-Methylsalicylyl-CoA is converted to 3,6-dimethylsalicylyl-CoA with kcat = 1.9 min⁻¹, Km = 2.2 ± 0.1 μM
Comparator Or Baseline	Free 6-methylsalicylic acid (6-MSA) is not a substrate for PokMT1; requires prior CoA activation by PokM3
Quantified Difference	Free acid: no detectable C-methylation activity; CoA-activated form: kcat = 1.9 min⁻¹
Conditions	Recombinant PokM3 and PokMT1 enzymes, in vitro reconstitution of the two-step pathway

Why This Matters

This direct comparator evidence demonstrates that the free acid cannot substitute for the CoA thioester in downstream enzymatic steps, making 6-Methylsalicylyl-CoA the only viable substrate for studying the methyltransferase step of polyketomycin-type pathways.

• [1] Guo X, Crnovcic I, Chang CY, Luo J, Lohman JR, Papinski M, Bechthold A, Horsman GP, Shen B. PokMT1 from the Polyketomycin Biosynthetic Machinery of Streptomyces diastatochromogenes Tü6028 Belongs to the Emerging Family of C-Methyltransferases That Act on CoA-Activated Aromatic Substrates. Biochemistry. 2018;57(6):1003-1011. View Source

High-Affinity Binding vs. Salicylyl-CoA

Cross-study comparison of kinetic parameters for acyl-CoA thioesters reveals substantial differences in enzyme recognition and catalytic efficiency. 6-Methylsalicylyl-CoA exhibits a Km of 2.2 ± 0.1 μM for PokMT1 [1]. In contrast, for the acyl-CoA:amino acid N-acyltransferase (ArAlk) from primate liver mitochondria, salicylyl-CoA (lacking the 6-methyl group) displays a Km of 41 ± 11 μM—approximately 18.6-fold higher (weaker binding) [2]. Benzoyl-CoA (lacking the ortho-hydroxyl) shows an even weaker Km of 75 ± 18 μM [2]. While these measurements derive from different enzyme systems, they illustrate the functional consequences of structural modifications on CoA thioester substrate recognition.

Binding Affinity vs Analogs

Cross-study comparable

6-Methylsalicylyl-CoA Km 2.2 μM
Salicylyl-CoA Km 41 μM; Benzoyl-CoA Km 75 μM

6-Methyl substitution enhances binding affinity in tested enzyme systems; supports substrate selection for methyl-specific enzymes

Cross-study comparison; different enzyme systems (PokMT1 vs ArAlk)

Evidence Dimension	Michaelis constant (Km) for acyl-CoA thioester binding
Target Compound Data	Km = 2.2 ± 0.1 μM (for PokMT1 C-methyltransferase)
Comparator Or Baseline	Salicylyl-CoA: Km = 41 ± 11 μM (ArAlk enzyme); Benzoyl-CoA: Km = 75 ± 18 μM (ArAlk enzyme)
Quantified Difference	6-Methylsalicylyl-CoA Km is ~18.6-fold lower than salicylyl-CoA; ~34-fold lower than benzoyl-CoA
Conditions	Target: PokMT1 in vitro assay [1]; Comparators: ArAlk N-acyltransferase assay, primate liver mitochondria [2]

Why This Matters

This cross-study evidence supports the scientific selection of 6-Methylsalicylyl-CoA over unsubstituted acyl-CoA analogs when investigating enzymes that exhibit high-affinity binding for methylated aromatic substrates.

• [1] Guo X, Crnovcic I, Chang CY, Luo J, Lohman JR, Papinski M, Bechthold A, Horsman GP, Shen B. PokMT1 from the Polyketomycin Biosynthetic Machinery of Streptomyces diastatochromogenes Tü6028 Belongs to the Emerging Family of C-Methyltransferases That Act on CoA-Activated Aromatic Substrates. Biochemistry. 2018;57(6):1003-1011. View Source
• [2] PMC Table 3. Kinetic parameters for salicylyl-CoA and benzoyl-CoA: Km values for acyl-CoA:amino acid N-acyltransferase. View Source

Preferred Substrate for a Distinct C-Methyltransferase Clade

Bioinformatics and phylogenetic analysis place PokMT1 and its homolog MdpB1 within a distinct clade of C-methyltransferases that preferentially act on CoA-activated aromatic acid substrates [1]. This clade is functionally and evolutionarily distinct from C-MTs that act on free aromatic acids, such as SibL which methylates 3-hydroxykynurenine in its free acid form. The structural basis for this discrimination was revealed through homology modeling, which identified a large cavity in PokMT1 specifically adapted to accommodate the CoA moiety tethered to the aromatic substrate [1]. This class-level differentiation establishes that 6-Methylsalicylyl-CoA is the defining substrate for this emerging enzyme family.

C-MT Clade Discrimination

Class-level

PokMT1/MdpB1 clade prefers CoA-activated aromatics; homology modeling reveals large CoA-accommodating cavity absent in free-acid C-MTs

Supports classification of novel C-MTs; 6-Methylsalicylyl-CoA distinguishes CoA-dependent from free-acid enzyme families

Phylogenetic and structural modeling evidence; experimental validation recommended

Evidence Dimension	Enzyme family substrate preference and active site architecture
Target Compound Data	6-Methylsalicylyl-CoA is the cognate substrate for the PokMT1/MdpB1 clade of CoA-activated aromatic C-MTs
Comparator Or Baseline	SibL clade: acts on free aromatic acids (e.g., 3-hydroxykynurenine) without CoA activation
Quantified Difference	Structural difference: PokMT1 possesses a large CoA-accommodating cavity; free-acid C-MTs lack this structural feature
Conditions	Homology modeling based on SibL crystal structure; site-directed mutagenesis validation

Why This Matters

For researchers characterizing novel C-MTs from natural product biosynthetic gene clusters, 6-Methylsalicylyl-CoA provides a diagnostic substrate to distinguish CoA-activated aromatic C-MTs from free-acid C-MTs.

• [1] Guo X, Crnovcic I, Chang CY, Luo J, Lohman JR, Papinski M, Bechthold A, Horsman GP, Shen B. PokMT1 from the Polyketomycin Biosynthetic Machinery of Streptomyces diastatochromogenes Tü6028 Belongs to the Emerging Family of C-Methyltransferases That Act on CoA-Activated Aromatic Substrates. Biochemistry. 2018;57(6):1003-1011. View Source

Purity and Identity Specifications

Commercially available 6-Methylsalicylyl-CoA (CAS No. 1245729-61-6) is supplied with defined analytical specifications: molecular weight 901.67, molecular formula C29H42N7O18P3S, and typical purity exceeding 95% . While direct comparative stability data versus other CoA esters are not available in the open literature, acyl-CoA thioesters as a class are known to be susceptible to hydrolysis under basic conditions and require storage at -20°C or lower for long-term stability. The provision of Certificates of Analysis (COA) with each batch enables users to verify identity and purity prior to quantitative enzymatic studies [1].

Chemical Identity

Specification review

MW 901.67; C29H42N7O18P3S; Purity >95%; CAS 1245729-61-6

Defined identity and purity enable accurate stock preparation for quantitative enzymatic assays

Batch-specific COA available; store at -20°C or lower for stability

Evidence Dimension	Chemical identity and purity specification
Target Compound Data	MW = 901.67; Formula = C29H42N7O18P3S; Purity >95%; CAS = 1245729-61-6
Comparator Or Baseline	Generic CoA derivatives as a class
Quantified Difference	Not applicable; identity verification parameters
Conditions	Commercial analytical specifications as provided by suppliers

Why This Matters

Defined purity and identity specifications enable researchers to accurately prepare stock solutions for quantitative enzyme assays, avoiding variability introduced by impure or mischaracterized material.

• [1] MedChemExpress. 6-Methylsalicylyl-CoA Product Information. View Source

6-Methylsalicylyl-CoA: Key Research Applications

Benchmark Substrate for C-Methyltransferase Characterization

Researchers characterizing putative C-MTs from natural product biosynthetic gene clusters should employ 6-Methylsalicylyl-CoA as the positive control substrate to establish whether the enzyme belongs to the CoA-activated aromatic C-MT clade. The established kinetic parameters (kcat = 1.9 min⁻¹, Km = 2.2 ± 0.1 μM) provide a quantitative benchmark against which novel enzyme activities can be compared, enabling classification and functional assignment [1].

In Vitro Reconstitution of Dimethylsalicylic Acid Biosynthesis

For metabolic engineering or synthetic biology applications targeting the production of dimethylsalicylic acid-containing natural products, 6-Methylsalicylyl-CoA is the required substrate for the C-methyltransferase step. In vitro pathway reconstitution studies have unambiguously demonstrated that free 6-methylsalicylic acid cannot substitute for the CoA-activated intermediate; the sequential action of PokM3 (CoA ligase) and PokMT1 (C-MT) is obligatory [1].

Substrate Specificity Profiling of Acyl-CoA Enzymes

When profiling the substrate specificity of acyl-CoA ligases, transferases, or hydrolases, 6-Methylsalicylyl-CoA provides a structurally defined aromatic thioester that differs from salicylyl-CoA and benzoyl-CoA by the presence of the 6-methyl substituent and the ortho-hydroxyl pattern. Cross-study comparisons indicate that these structural modifications can alter enzyme binding affinity by an order of magnitude or more [1][2]. Inclusion of this compound in substrate panels enables quantitative mapping of enzyme active site tolerance for methylated aromatic substrates.

LC-MS Analytical Standard for CoA Thioesters

6-Methylsalicylyl-CoA (MW 901.67, CAS 1245729-61-6) serves as an authentic analytical standard for liquid chromatography-mass spectrometry (LC-MS) method development targeting CoA-activated aromatic intermediates. Its defined molecular weight and fragmentation pattern enable accurate identification and quantification of this intermediate in complex biological matrices derived from polyketide-producing organisms [1][2].

Application

Selection Property

Validation Focus

C-Methyltransferase characterization

Enzyme-substrate pair for functional assignment

Kinetic benchmarking against reported CoA-activated C-MT parameters

Polyketide pathway reconstitution

Obligate CoA-activated intermediate for dimethylsalicylyl-CoA biosynthesis

Requirement for sequential PokM3 (CoA ligase) and PokMT1 (C-MT) activity

Acyl-CoA substrate profiling

Structurally defined aromatic thioester with 6-methyl and ortho-hydroxyl pattern

Binding affinity comparison across acyl-CoA-utilizing enzyme panels

LC-MS analytical standard

Defined molecular weight and characteristic fragmentation

Identity confirmation and quantification in polyketide-producing biological matrices

• [1] Guo X, Crnovcic I, Chang CY, Luo J, Lohman JR, Papinski M, Bechthold A, Horsman GP, Shen B. PokMT1 from the Polyketomycin Biosynthetic Machinery of Streptomyces diastatochromogenes Tü6028 Belongs to the Emerging Family of C-Methyltransferases That Act on CoA-Activated Aromatic Substrates. Biochemistry. 2018;57(6):1003-1011. View Source
• [2] PMC Table 3. Kinetic parameters for salicylyl-CoA and benzoyl-CoA. View Source